Cas no 618397-63-0 (5-Iodo-6-nitroquinoline)

• Product Name: 5-Iodo-6-nitroquinoline
• CAS No: 618397-63-0
• MF: C₉H₅IN₂O₂
• MW: 300.052674055099
• CID: 1082648
• PubChem ID: 1415845
• Update Time: 2025-04-20

5-Iodo-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-6-nitroquinoline
• 618397-63-0
• STK965233
• 5-Iodo-6-nitro-quinoline
• AKOS000320203
• Oprea1_147171

• Inchi： 1S/C9H5IN2O2/c10-9-6-2-1-5-11-7(6)3-4-8(9)12(13)14/h1-5H
• InChI Key： ALSKPMNAGFSBIO-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2C1=CC=CN=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.93915
• Monoisotopic Mass: 299.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03